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Compound of Interest

Compound Name: 3-Hydroxypyruvate

Cat. No.: B1227823 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxypyruvate
This guide provides immediate and essential safety protocols and logistical information for the

handling and disposal of 3-Hydroxypyruvate. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Hazard Summary: 3-Hydroxypyruvic acid is classified as a hazardous substance. It is harmful if

swallowed and can cause chemical burns.[1][2] Ingestion may lead to serious health damage

or be fatal.[1] Direct contact with the eyes can cause severe damage, while skin contact can

result in chemical burns.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 3-Hydroxypyruvate. The

following table summarizes the recommended equipment.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.[3]

Protects against splashes that

could cause severe eye injury.

[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[3]

[4]

Prevents skin contact and

potential chemical burns.[1]

Body Protection

Laboratory coat or a chemical-

resistant gown that closes in

the back.[3][5][6]

Protects skin from

contamination by spills or

splashes.

Respiratory Protection

A NIOSH-approved respirator

is recommended if dust or

aerosols are generated.[3][6]

Prevents inhalation of the

substance.[1]

Foot Protection Closed-toe shoes.[3] Protects feet from spills.

Quantitative Data
Property Value Source

Appearance
White to pale beige crystalline

powder (solid).[2]
[2]

Molecular Formula C3H4O4 [7]

Molecular Weight 104.06 g/mol [7]

Melting Point 82.4 °C [2]

Boiling Point 257.0 °C [2]

Solubility
Soluble in water (50 g/L at 20

°C).[2]
[2]

Storage Temperature
Refrigerate; some sources

recommend -20°C.[2][8][9]
[2][8][9]
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Experimental Protocol: Safe Handling of 3-
Hydroxypyruvate
This protocol outlines the step-by-step process for safely handling 3-Hydroxypyruvate in a

laboratory setting.

1. Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[10]

Don all required PPE as specified in the table above.

2. Handling:

Avoid all personal contact, including the inhalation of any dust or vapors.[1]

Carefully weigh and transfer the chemical, avoiding the generation of dust.

Use equipment and containers made of compatible materials. Avoid mild steel, galvanized

steel, zinc, aluminum, or galvanized containers.[1]

3. Storage:

Store 3-Hydroxypyruvate in its original, tightly sealed container.[1][2]

Keep in a cool, dry, and well-ventilated place, segregated from incompatible materials such

as alkalis, oxidizing agents, and strong bases.[1][10]

4. Disposal:

All waste materials, including contaminated PPE and empty containers, must be disposed of

as hazardous waste.

Place waste in a suitable, clearly labeled container.[1]

Follow all local, state, and federal regulations for chemical waste disposal.[10]
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Emergency Procedures
First-Aid Measures:

Skin Contact: Immediately flush the affected area with large amounts of water.[11][12]

Remove all contaminated clothing.[1][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[11][12] Seek immediate medical attention.[13]

Inhalation: Move the individual to fresh air.[11][14] If breathing is difficult, provide respiratory

support.[15]

Ingestion: Do NOT induce vomiting.[13] If the person is conscious, rinse their mouth with

water.[10] Seek immediate medical attention.[13]

Spill Management:

In the event of a spill, follow the established emergency protocol. The logical workflow for

responding to a chemical spill is illustrated in the diagram below.
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Chemical Spill Response Workflow

Evacuate Area & Alert Others

Assess the Spill & Identify the Chemical

If safe to do so

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Spill Debris into a Labeled Waste Container

Decontaminate the Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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